Cas no 1820718-58-8 (7-Oxabicyclo[2.2.1]heptane-2-sulfonyl fluoride)

• Product Name: 7-Oxabicyclo[2.2.1]heptane-2-sulfonyl fluoride
• CAS No: 1820718-58-8
• MF: C₆H₉FO₃S
• MW: 180.197264432907
• MDL: MFCD29034022
• CID: 4620863
• PubChem ID: 119056968
• Update Time: 2025-05-20

7-Oxabicyclo[2.2.1]heptane-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 7-oxabicyclo[2.2.1]heptane-2-sulfonyl fluoride
• AT20712
• 7-Oxabicyclo[2.2.1]heptane-2-sulfonyl fluoride

• MDL： MFCD29034022
• Inchi： 1S/C6H9FO3S/c7-11(8,9)6-3-4-1-2-5(6)10-4/h4-6H,1-3H2
• InChI Key： IZEWVMLWIPUQNA-UHFFFAOYSA-N
• SMILES： S(C1CC2CCC1O2)(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 256
• XLogP3: 0.8
• Topological Polar Surface Area: 51.8

Additional information on 7-Oxabicyclo[2.2.1]heptane-2-sulfonyl fluoride

Exploring the Versatile Applications of 7-Oxabicyclo[2.2.1]heptane-2-sulfonyl fluoride (CAS No. 1820718-58-8) in Modern Chemistry

In the ever-evolving field of organic chemistry, 7-Oxabicyclo[2.2.1]heptane-2-sulfonyl fluoride (CAS No. 1820718-58-8) has emerged as a compound of significant interest. This bicyclic sulfonyl fluoride derivative is renowned for its unique structural properties and reactivity, making it a valuable building block in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential in click chemistry, bioconjugation, and drug discovery, aligning with the growing demand for efficient and selective chemical transformations.

The compound's sulfonyl fluoride moiety is particularly noteworthy, as it exhibits high reactivity toward nucleophiles, enabling its use in proteome profiling and covalent inhibitor design. This characteristic has sparked interest in the context of targeted protein degradation (TPD), a hot topic in pharmaceutical research. With the rise of AI-driven drug discovery, 7-Oxabicyclo[2.2.1]heptane-2-sulfonyl fluoride is being leveraged to develop covalent probes for identifying novel therapeutic targets, addressing questions like "How can sulfonyl fluorides improve drug selectivity?" and "What are the latest advancements in covalent drug design?"

Beyond pharmaceuticals, this compound finds applications in materials science, where its rigid bicyclic framework contributes to the development of high-performance polymers and functionalized surfaces. Its compatibility with green chemistry principles—such as reduced waste generation and energy efficiency—further enhances its appeal. As sustainability becomes a central focus in chemical manufacturing, researchers are investigating how 7-Oxabicyclo[2.2.1]heptane-2-sulfonyl fluoride can be synthesized using catalytic methods or renewable feedstocks, answering queries like "Can sulfonyl fluorides be synthesized sustainably?"

The compound's stability under physiological conditions also makes it a candidate for bioorthogonal chemistry, a field gaining traction in diagnostics and imaging. Its ability to selectively label biomolecules without interfering with native biological processes aligns with the demand for non-invasive molecular imaging techniques. This has led to explorations into its use for PET tracer development and live-cell labeling, addressing search trends such as "What are the best reagents for bioorthogonal labeling?"

In summary, 7-Oxabicyclo[2.2.1]heptane-2-sulfonyl fluoride (CAS No. 1820718-58-8) is a multifaceted compound with broad applicability across drug development, materials engineering, and biotechnology. Its role in advancing precision medicine and sustainable chemistry underscores its importance in addressing contemporary scientific challenges. As research continues to uncover its potential, this compound is poised to remain at the forefront of innovation in chemical sciences.